methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate

• IUPAC Name: methyl 4-[[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]amino]benzoate
• InChI: InChI=1S/C21H24N2O5S/c1-15-5-3-4-14-23(15)29(26,27)19-12-8-16(9-13-19)20(24)22-18-10-6-17(7-11-18)21(25)28-2/h6-13,15H,3-5,14H2,1-2H3,(H,22,24)
• InChI Key: ZTVDHCABDLNLJK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol

Description

Methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields. This compound is also known as TAK-659 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate involves the inhibition of certain enzymes and pathways in the body. It has been shown to inhibit the activity of Bruton's tyrosine kinase (BTK), which is involved in the growth and survival of cancer cells. This compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
Methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various diseases. This compound has also been shown to have an effect on the immune system, specifically on B cells.

Advantages and Limitations for Lab Experiments

Methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in various diseases. However, one limitation is that further studies are needed to determine the optimal dosage and administration of this compound.

Future Directions

There are several future directions for the study of methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate. One direction is to further study its potential application in the treatment of cancer and inflammatory diseases. Another direction is to study its effect on other pathways and enzymes in the body. Additionally, further studies are needed to determine the optimal dosage and administration of this compound.

Synthesis Methods

The synthesis of methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate involves a series of chemical reactions. The starting material for the synthesis is 4-aminobenzoic acid, which is reacted with 4-nitrobenzoyl chloride to form 4-(4-nitrobenzoylamino)benzoic acid. This intermediate is then reacted with 2-methylpiperidine to form methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate.

Scientific Research Applications

Methyl 4-({4-[(2-methyl-1-piperidinyl)sulfonyl]benzoyl}amino)benzoate has potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various diseases.